Cas no 891843-05-3 (Phenol, 5-ethyl-2-fluoro-)

• Product Name: Phenol, 5-ethyl-2-fluoro-
• CAS No: 891843-05-3
• MF: C₈H₉FO
• MW: 140.154865980148
• MDL: MFCD16997682
• CID: 609620
• PubChem ID: 18711649
• Update Time: 2025-11-02

Phenol, 5-ethyl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-ethyl-2-fluoro-
• 5-ETHYL-2-FLUOROPHENOL
• 5-Ethyl-2-fluorophenol (ACI)

• MDL： MFCD16997682
• Inchi： 1S/C8H9FO/c1-2-6-3-4-7(9)8(10)5-6/h3-5,10H,2H2,1H3
• InChI Key： MHGSGAMJZBVTNG-UHFFFAOYSA-N
• SMILES： FC1C(O)=CC(CC)=CC=1

Computed Properties

• Exact Mass: 140.063743068g/mol
• Monoisotopic Mass: 140.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on Phenol, 5-ethyl-2-fluoro-

Comprehensive Guide to Phenol, 5-ethyl-2-fluoro- (CAS No. 891843-05-3): Properties, Applications, and Market Insights

Phenol, 5-ethyl-2-fluoro- (CAS No. 891843-05-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This fluorinated phenol derivative is known for its unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the growing demand for fluorinated compounds in drug development and material science, understanding the characteristics and applications of 5-ethyl-2-fluorophenol is essential for researchers and industry professionals.

The molecular structure of Phenol, 5-ethyl-2-fluoro- features an ethyl group at the fifth position and a fluorine atom at the second position of the phenol ring. This structural configuration imparts distinct reactivity and stability, which are critical for its use in advanced chemical synthesis. The presence of the fluorine atom enhances the compound's electron-withdrawing properties, making it a preferred choice for reactions requiring precise electronic modulation.

One of the most prominent applications of 5-ethyl-2-fluorophenol is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Fluorinated phenols are increasingly used in the development of new drugs due to their ability to improve metabolic stability and bioavailability. Researchers are particularly interested in Phenol, 5-ethyl-2-fluoro- for its potential in creating novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases.

In addition to pharmaceuticals, Phenol, 5-ethyl-2-fluoro- finds applications in agrochemicals and specialty chemicals. The compound's unique properties make it suitable for formulating pesticides and herbicides with enhanced efficacy and environmental safety. As sustainability becomes a key focus in agriculture, the demand for fluorinated intermediates like 5-ethyl-2-fluorophenol is expected to rise, driven by the need for greener and more efficient agrochemical solutions.

The market for Phenol, 5-ethyl-2-fluoro- is influenced by several trends, including the increasing adoption of fluorinated compounds in high-performance materials. For instance, fluorinated phenols are used in the production of advanced polymers and coatings that exhibit superior resistance to heat, chemicals, and UV radiation. This aligns with the growing interest in durable and sustainable materials across industries such as automotive, aerospace, and electronics.

From a synthetic perspective, 5-ethyl-2-fluorophenol can be prepared through various methods, including electrophilic aromatic substitution and directed ortho-metalation. These synthetic routes highlight the compound's versatility and the importance of optimizing reaction conditions to achieve high yields and purity. Researchers are also exploring catalytic methods to produce Phenol, 5-ethyl-2-fluoro- more efficiently, reducing waste and energy consumption in line with green chemistry principles.

Safety and handling of Phenol, 5-ethyl-2-fluoro- are critical considerations for laboratory and industrial settings. While the compound is not classified as highly hazardous, proper precautions should be taken to avoid exposure. Personal protective equipment (PPE) such as gloves and goggles are recommended when working with this chemical. Additionally, storage conditions should adhere to standard protocols for organic compounds to ensure stability and prevent degradation.

The future of 5-ethyl-2-fluorophenol looks promising, with ongoing research exploring its potential in emerging fields such as organic electronics and photovoltaics. Fluorinated aromatic compounds are being investigated for their role in developing next-generation organic light-emitting diodes (OLEDs) and solar cells. As renewable energy and smart technologies gain traction, Phenol, 5-ethyl-2-fluoro- could play a pivotal role in advancing these innovations.

In conclusion, Phenol, 5-ethyl-2-fluoro- (CAS No. 891843-05-3) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical properties and reactivity make it an indispensable tool for researchers and industry professionals. By staying informed about the latest developments and trends, stakeholders can leverage the potential of 5-ethyl-2-fluorophenol to drive innovation and sustainability in their respective fields.